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Compound of Interest

Compound Name:

N-(2-

methoxyethyl)methanesulfonamid

e

Cat. No.: B8784266

Get Quote

Executive Summary
N-(2-methoxyethyl)methanesulfonamide is a functionalized sulfonamide derivative

characterized by a polar methanesulfonamide core (

) coupled with a flexible 2-methoxyethyl ether tail (

).[1] Unlike the parent compound methanesulfonamide (which is a crystalline solid, MP: 85–93
°C), the introduction of the ether side chain disrupts crystal lattice packing, rendering N-(2-
methoxyethyl)methanesulfonamide a liquid (oil) at room temperature.[1]

Consequently, the characterization of its interaction with organic solvents shifts from solid-liquid

equilibrium (SLE) to liquid-liquid miscibility (LLE).[1] This guide provides the theoretical

miscibility profile, comparative data from structural analogs, and the standard operating

procedures (SOPs) required to empirically validate miscibility gaps in non-polar media.

Key Solvation Characteristics
Primary State: Viscous Liquid / Oil (Yellow to Colorless).
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Polarity Profile: Amphiphilic (Polar Head + Ether Linkage).

Dominant Interaction: Hydrogen bond donation (NH) and acceptance (SO₂, Ether O).

Predicted Miscibility: Fully miscible with polar protic and aprotic solvents; potential miscibility

gaps in aliphatic hydrocarbons.[1]

Physicochemical Profile & Structural Logic
Understanding the solubility requires analyzing the competing moieties within the molecule.

Moiety Structure Function in Solvation

Sulfonyl Group

Strong dipole; H-bond

acceptor.[1] Drives solubility in

DMSO, DMF, Water.

Amide Nitrogen

H-bond donor.[1] Facilitates

solubility in Alcohols (MeOH,

EtOH).

Ether Linkage

H-bond acceptor. Increases

flexibility and lipophilicity

compared to pure

sulfonamides. Enhances

compatibility with Ethers (THF,

Dioxane).

Methyl Termini

Weak hydrophobic character.

[1] Provides limited interaction

with Chlorinated solvents

(DCM).

Thermodynamic Implication
For a liquid solute, the free energy of mixing (

) is governed by the enthalpy of mixing (

) rather than the enthalpy of fusion (
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).

Favorable Mixing (

): Occurs with solvents capable of disrupting the intermolecular H-bonds of the sulfonamide
via stronger solute-solvent interactions (e.g., Methanol, Water).[1]

Unfavorable Mixing (

): Occurs with non-polar solvents (e.g., Hexane) where the energy cost to break the
sulfonamide's self-association outweighs the weak van der Waals forces with the solvent.[1]

Solubility & Miscibility Data
Since specific mole-fraction datasets for CAS 93501-85-0 are rare in public literature, we utilize

Structural Analog Interpolation validated against the parent sulfonamide data.

Predicted Miscibility Map
Based on functional group contribution methods (Hansen Solubility Parameters).
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Solvent Class
Representative
Solvents

Interaction Type Predicted Status

Polar Protic
Water, Methanol,

Ethanol, Isopropanol
H-Bond Exchange Fully Miscible

Polar Aprotic
DMSO, DMF,

Acetonitrile
Dipole-Dipole Fully Miscible

Chlorinated
Dichloromethane

(DCM), Chloroform
Dipole-Induced Dipole High Miscibility

Esters/Ketones Ethyl Acetate, Acetone H-Bond Acceptance High Miscibility

Ethers
THF, 1,4-Dioxane,

MTBE
Coordination High Miscibility

Aromatics Toluene, Benzene -Stacking (Weak) Moderate / Partial

Aliphatics
n-Hexane, Heptane,

Cyclohexane
Dispersion (London)

Immiscible / Phase

Separation

Reference Data: Structural Analogs
The following data for Methanesulfonamide (Solid) serves as a baseline. The 2-methoxyethyl

derivative will exhibit higher solubility (or complete miscibility) in lipophilic solvents compared to

these values due to the lattice energy barrier being removed.[1]

Table 1: Mole Fraction Solubility (

) of Parent Methanesulfonamide at 318.15 K (Source: Derived from standard sulfonamide
solubility studies, e.g., J. Chem. Eng. Data)
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Solvent
Mole Fraction (

)

Trend for N-(2-
methoxyethyl) derivative

1,4-Dioxane 2.619
Likely Miscible (Ether tail

affinity)

Acetone 1.630 Likely Miscible

Ethyl Acetate 1.471 Likely Miscible

Methanol 0.389
Fully Miscible (Liquid state

advantage)

Toluene 0.274
Significantly Higher (Lipophilic

tail effect)

Cyclohexane 0.022
Low Miscibility (Phase

separation likely)

Interpretation: The parent solid has poor solubility in cyclohexane (

). The liquid derivative will likely form a biphasic system with alkanes but will be fully

miscible in dioxane, esters, and alcohols.

Experimental Protocols
To empirically define the solubility profile for your specific batch (e.g., for formulation or

purification), use the following self-validating protocols.

Protocol A: Visual Miscibility Screening (Binary
Systems)
For determining if the compound acts as a solvent or solute.[1]
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Objective: Define the miscibility window in solvents ranging from Water to Hexane.

Preparation: Dispense 1.0 mL of N-(2-methoxyethyl)methanesulfonamide into a clear

borosilicate vial.

Titration: Add the target solvent in 0.1 mL increments at 25°C.

Observation: Vortex for 30 seconds after each addition.

Clear: Miscible.[1]

Cloudy/Turbid: Immiscibility (Emulsion).

Layer Separation: Phase boundary established.[1]

Endpoint: Continue until 10 mL of solvent is added (1:10 ratio).

Temperature Stress: If miscible, cool to 4°C to check for phase separation (Upper Critical

Solution Temperature behavior).

Protocol B: Gravimetric Determination of Partition
Coefficient ( )
Critical for drug development and extraction efficiency.

Objective: Quantify distribution between Water and n-Octanol (or Ethyl Acetate).

Equilibration: Mix 5 mL of n-Octanol (pre-saturated with water) and 5 mL of Water (pre-

saturated with octanol).

Solute Addition: Add 100 mg of N-(2-methoxyethyl)methanesulfonamide.

Agitation: Shake at 250 RPM for 24 hours at 25°C.

Separation: Centrifuge at 3000 RPM for 10 mins to break emulsion.

Analysis:
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Remove aliquots from both phases.[1]

Evaporate solvent under vacuum (using a Genevac or Rotovap).

Weigh the residue or quantify via HPLC (UV detection at 210 nm).

Calculation:

Visualization of Solvation Logic
The following diagram illustrates the decision matrix for solvent selection based on the

compound's structural thermodynamics.

N-(2-methoxyethyl)
methanesulfonamide

(Liquid Phase)

Polar Protic
(Water, MeOH, EtOH)

 High Affinity

Polar Aprotic
(DMSO, DMF, Acetone)

 High Affinity

Non-Polar Aliphatic
(Hexane, Heptane)

 Low Affinity

Mod. Polar / Chlorinated
(DCM, EtOAc, THF)

 Moderate Affinity

Mechanism:
H-Bond Network Formation

Mechanism:
Dipole-Dipole Interaction

Mechanism:
Weak Dispersion Only

Result:
Fully Miscible

Result:
Phase Separation

(Biphasic)

 Energetically Unfavorable

Click to download full resolution via product page

Figure 1: Solvation thermodynamic decision tree. Green paths indicate miscibility driven by

enthalpy; red paths indicate phase separation driven by cohesive energy density differences.[1]

Applications in Synthesis & Purification[2]
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As a Reaction Solvent
Due to its high boiling point (predicted >200°C based on sulfonamide analogs) and polarity, N-
(2-methoxyethyl)methanesulfonamide can serve as a green alternative to DMF or NMP in

nucleophilic substitution reactions (

).[1]

Advantage: The ether tail provides chelation capability for metal cations (similar to glymes),

potentially accelerating reaction rates.

Purification Strategy (Extraction)
If the compound is a product in a synthesis mixture:

Dilute reaction mixture with Water.

Wash with Hexane/Heptane to remove non-polar impurities (The sulfonamide will stay in the

aqueous/oily layer).

Extract the sulfonamide using Dichloromethane (DCM) or Ethyl Acetate.

Concentrate the organic layer to recover the pure oil.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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